Cas no 104353-06-2 (1-PHENYLDIBENZOTHIOPHENE)

• Product Name: 1-PHENYLDIBENZOTHIOPHENE
• CAS No: 104353-06-2
• MF: C₁₈H₁₂S
• MW: 260.352883338928
• CID: 137125
• PubChem ID: 6425934
• Update Time: 2025-04-19

1-PHENYLDIBENZOTHIOPHENE Chemical and Physical Properties

Names and Identifiers

• 1-PHENYLDIBENZOTHIOPHENE
• 1-Phenyldibenzothiophene500µg
• AC1O50VF
• ACMC-1C40R
• AG-D-16494
• CTK0H3996
• I14-38738
• KB-219714
• SureCN2474182
• 104353-06-2
• VMXRUUFRMHNVDM-UHFFFAOYSA-N
• 1-phenyldibenzo[b]thiophene
• DTXSID50423765
• AKOS015911404
• SCHEMBL2474182
• phenyldibenzothiophene
• 1-Phenyldibenzo[b,d]thiophene

• Inchi： 1S/C18H12S/c1-2-7-13(8-3-1)14-10-6-12-17-18(14)15-9-4-5-11-16(15)19-17/h1-12H
• InChI Key： VMXRUUFRMHNVDM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=CC=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 260.06600
• Monoisotopic Mass: 260.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 5.72150